2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C15H10Cl2N2OS/c16-11-6-5-9(7-12(11)17)8-21-15-18-13-4-2-1-3-10(13)14(20)19-15/h1-7H,8H2,(H,18,19,20)
• InChI Key: HYDKDXKEVLDPEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, commonly known as DCBQ, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DCBQ is a quinazolinone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis Techniques : 4(3H)-quinazolinones, including 2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, are synthesized using various methods, contributing to medicinal chemistry and pharmaceutical research (He, Li, Chen, & Wu, 2014).
• Antimicrobial Activities : Novel derivatives of 4(3H)-quinazolinones have demonstrated significant antimicrobial activities, indicating their potential as antimicrobial agents (Yan, Lv, Du, Gao, Huang, & Bao, 2016).

Biological and Medicinal Applications

• Antitumor Properties : Certain 4(3H)-quinazolinone derivatives, like 2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, have been found to possess antitumor properties, making them valuable in cancer research (Al-Obaid et al., 2009).
• Bioactivity Enhancement : Researchers have been modifying the quinazolinone nucleus to enhance its bioactivity, creating new potential medicinal agents (Tiwary, Pradhan, Nanda, & Chakraborty, 2016).
• Molecular Modeling for Antitumor Agents : The synthesis of new quinazolinone derivatives and their evaluation as antitumor agents have been aided by molecular modeling, providing insights into their pharmacophoric requirements (Al-Obaid et al., 2009).

Potential Neurological Applications

• Monoamine Oxidase Inhibitors : Some quinazolinone derivatives, including those related to 2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, have been evaluated as monoamine oxidase inhibitors, suggesting their potential in treating neurodegenerative disorders (Qhobosheane, Petzer, Petzer, & Legoabe, 2018).

Green Chemistry Applications

• Green Synthesis Methods : Innovations in the synthesis of 4(3H)-quinazolinones include green chemistry approaches, such as using silica-supported Preyssler nanoparticles under ultrasonic irradiation, which contributes to more sustainable pharmaceutical manufacturing processes (Heravi et al., 2009).